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Compound of Interest

Compound Name: Dicamba-(CH2)5-acid

Cat. No.: B15558780 Get Quote

For the discerning eyes of researchers, scientists, and drug development professionals, this

guide offers a meticulous comparative analysis of "Dicamba-(CH₂)₅-acid" alongside its parent

compound, Dicamba, and its primary metabolites. While direct experimental data for Dicamba-

(CH₂)₅-acid remains scarce, this guide synthesizes known data for Dicamba and its metabolites

with theoretically derived properties for its pentyl-acid derivative, providing a valuable

framework for future research.

At a Glance: Structural and Physicochemical
Properties
A comparative overview of the key physicochemical properties of Dicamba, its known

metabolites, and the hypothetical Dicamba-(CH₂)₅-acid is presented in Table 1. These

properties are crucial determinants of their environmental fate, biological activity, and analytical

behavior.
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Compoun
d

Chemical
Structure

IUPAC
Name

Molecular
Formula

Molecular
Weight (
g/mol )

Water
Solubility

LogP

Dicamba

3,6-

dichloro-2-

methoxybe

nzoic acid

C₈H₆Cl₂O₃ 221.04 4.5 g/L 2.21

3,6-

Dichlorosal

icylic acid

(3,6-

DCSA)

3,6-

dichloro-2-

hydroxybe

nzoic acid

C₇H₄Cl₂O₃ 207.01 Low 2.83

5-Hydroxy

Dicamba

3,6-

dichloro-5-

hydroxy-2-

methoxybe

nzoic acid

C₈H₆Cl₂O₄ 237.04
Moderately

Soluble
1.8

Dicamba-

(CH₂)₅-acid

(Hypothetic

al)

Dicamba

-(CH2)5-

acid

Structure

6-(3,6-

dichloro-2-

methoxyph

enyl)hexan

oic acid

C₁₃H₁₆Cl₂

O₃
291.17

Predicted

Low

Predicted

>3

Metabolic Fates: A Journey Through
Biotransformation
Dicamba, a synthetic auxin herbicide, undergoes several metabolic transformations in plants

and animals. The primary routes of metabolism involve O-demethylation and hydroxylation. In

contrast, the hypothetical metabolism of Dicamba-(CH₂)₅-acid is proposed to involve β-

oxidation of the aliphatic side chain, a common pathway for xenobiotics with such structural

features.

Known Metabolic Pathway of Dicamba
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The metabolic conversion of Dicamba primarily leads to the formation of 3,6-DCSA and 5-

hydroxy Dicamba, which are generally less phytotoxic than the parent compound.[1]

Dicamba
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Caption: Metabolic pathway of Dicamba.

Proposed Metabolic Pathway of Dicamba-(CH₂)₅-acid
The extended aliphatic chain of Dicamba-(CH₂)₅-acid is susceptible to β-oxidation, a metabolic

process that sequentially shortens the fatty acid chain. This would likely lead to metabolites

with progressively shorter side chains, ultimately yielding a Dicamba derivative with a

carboxylic acid group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Structural Showdown: Dicamba-(CH₂)₅-acid in the
Ring with its Metabolic Cousins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558780#structural-comparison-of-dicamba-ch2-5-
acid-with-other-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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